Cas no 182918-77-0 (Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester)

Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester is a chiral ester derivative with potential applications in organic synthesis and pharmaceutical intermediates. The presence of both chloro and hydroxy functional groups on the α-carbon enhances its reactivity, making it a versatile building block for stereoselective transformations. The methyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound may serve as a precursor for bioactive molecules or fine chemicals, particularly where controlled chirality is critical. Its structural features allow for further functionalization, enabling the synthesis of complex derivatives. Proper storage under anhydrous conditions is recommended to preserve stability.
Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester structure
182918-77-0 structure
Product Name:Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester
CAS No:182918-77-0
MF:C10H11ClO3
MW:214.645542383194
CID:5900179
PubChem ID:15323385
Update Time:2025-06-06

Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 3-chloro-α-hydroxy-, methyl ester
    • Methyl 3-(3-chlorophenyl)-2-hydroxypropanoate
    • SY338971
    • MFCD11936899
    • SCHEMBL8594261
    • 182918-77-0
    • EN300-1983504
    • AKOS015150966
    • Inchi: 1S/C10H11ClO3/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7/h2-5,9,12H,6H2,1H3
    • InChI Key: OCQFKGIDLXWXGU-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(Cl)C=1)C(O)C(=O)OC

Computed Properties

  • Exact Mass: 214.0396719g/mol
  • Monoisotopic Mass: 214.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.273±0.06 g/cm3(Predicted)
  • Boiling Point: 318.1±27.0 °C(Predicted)
  • pka: 12.59±0.20(Predicted)

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